Arachidyl laurate

Specification

• CAS No.: 36617-18-2
• Molecular Formula: C32H64O2
• Molecular Weight: 480.8 g/mol
• IUPAC Name: icosyl dodecanoate
• Standard InChI: InChI=1S/C32H64O2/c1-3-5-7-9-11-13-14-15-16-17-18-19-20-21-23-25-27-29-31-34-32(33)30-28-26-24-22-12-10-8-6-4-2/h3-31H2,1-2H3
• Standard InChI Key: GTUGKPSGIYCKEQ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCC

Introduction

Chemical Identity and Structural Characteristics

Arachidyl laurate, also known as eicosyl dodecanoate, is a saturated fatty acid ester with the molecular formula C₃₂H₆₄O₂ and a molecular weight of 480.85 g/mol. The compound consists of a lauric acid (dodecanoic acid) esterified with arachidyl alcohol (eicosanol), creating a long-chain ester structure. This compound is classified as a wax ester due to its structural composition and physical properties.

Basic Identifiers

Parameter	Value
CAS Number	36617-18-2
Molecular Formula	C₃₂H₆₄O₂
Molecular Weight	480.85 g/mol
IUPAC Name	Icosyl dodecanoate
CAS Index Name	Dodecanoic acid, eicosyl ester
Standard InChI	InChI=1S/C32H64O2/c1-3-5-7-9-11-13-14-15-16-17-18-19-20-21-23-25-27-29-31-34-32(33)30-28-26-24-22-12-10-8-6-4-2/h3-31H2,1-2H3
Standard InChIKey	GTUGKPSGIYCKEQ-UHFFFAOYSA-N

Table 1: Chemical Identifiers of Arachidyl Laurate

Synonyms and Alternative Nomenclature

Arachidyl laurate is known by several synonyms in scientific literature and commercial contexts:

• Eicosyl dodecanoate

• n-Eicosyl n-dodecanoate

• Arachidyl dodecanoate

• Arachidyl laureate

• Eicosanyl dodecanoate

• Dodecanoic acid eicosyl ester

• WE(20:0/12:0) (Lipid classification notation)

• Lauric acid arachidyl ester

Physical and Chemical Properties

Arachidyl laurate exhibits distinct physical and chemical properties characteristic of long-chain fatty acid esters. Its properties make it valuable for various research applications and analytical purposes.

Physical State and Appearance

At room temperature, arachidyl laurate exists as a solid substance. This physical state is consistent with its structure as a high molecular weight wax ester containing a total of 32 carbon atoms.

Chemical Properties

Property	Characteristic
Physical State	Solid at room temperature
Solubility	Limited water solubility; soluble in organic solvents
Structural Features	Ester linkage between lauric acid and arachidyl alcohol
Functional Group	Ester (-COO-)
Stability	Stable under normal storage conditions
Storage Recommendation	Room temperature

Table 2: Physical and Chemical Properties of Arachidyl Laurate

Production and Preparation Methods

Research-grade arachidyl laurate is typically prepared through the esterification of lauric acid with arachidyl alcohol under controlled conditions. For laboratory use, the compound is available in various purities and quantities from chemical suppliers.

Solution Preparation Guidelines

For research applications requiring dissolved arachidyl laurate, proper solution preparation is critical. The compound has limited water solubility but dissolves in various organic solvents.

Concentration	Amount of Arachidyl Laurate Required
1 mM solution	2.0797 mL from 1 mg; 10.3983 mL from 5 mg; 20.7965 mL from 10 mg
5 mM solution	0.4159 mL from 1 mg; 2.0797 mL from 5 mg; 4.1593 mL from 10 mg
10 mM solution	0.208 mL from 1 mg; 1.0398 mL from 5 mg; 2.0797 mL from 10 mg

Table 3: Solution Preparation Guidelines for Arachidyl Laurate

Applications and Uses

Arachidyl laurate has specific applications in scientific research and analytical chemistry. While its use is relatively specialized, it serves important functions in several domains.

The primary application of arachidyl laurate is as a reference compound in the analysis of wax laurates. Its well-defined structure makes it valuable for:

• Chromatographic analysis calibration

• Identification and quantification of similar wax esters in natural and synthetic samples

• Method development for lipid analysis

Research Applications

In research settings, arachidyl laurate is used for:

• Studies of fatty acid ester metabolism

• Investigations of lipid biochemistry

• Development of analytical methodologies for complex lipid mixtures

• Reference material in mass spectrometry

Toxicological Endpoint	Findings for Similar Alkyl Esters
Acute Oral Toxicity	Generally low toxicity; LD₅₀ values >5 g/kg for related compounds
Acute Dermal Toxicity	Low dermal toxicity; LD₅₀ values typically >2-3 g/kg
Skin Irritation	Generally non-irritating to minimally irritating
Eye Irritation	Minimal to no irritation reported
Sensitization	Not typically sensitizing
Mutagenicity	Negative in Ames tests and other genotoxicity assays
Repeated Dose Toxicity	No significant adverse effects at relevant doses in 28-day studies

Table 4: Toxicological Profile of Structurally Similar Alkyl Esters

Specification	Detail
Typical Purity	>99%
Available Quantities	Research quantities (typically 100 mg - 1 g)
Storage Recommendation	Room temperature
Intended Use	Research use only; not for human use or veterinary applications
Physical Form	Solid

Table 7: Commercial Specifications for Research-Grade Arachidyl Laurate

Price Indicators

As of mid-2022, the price for research-grade arachidyl laurate (≥99% purity) was approximately ₹4156.8 for 100 mg from commercial suppliers in India. Pricing varies by region, supplier, quantity, and purity specifications.

Arachidyl laurate continues to serve as an important reference compound in lipid research. Its role in analytical chemistry, particularly in the analysis of wax esters, remains significant.

Current Research Applications

Current research involving arachidyl laurate includes:

• Development of improved analytical methods for complex lipid mixtures

• Structure-activity relationship studies of wax esters

• Reference compound in metabolomics and lipidomics investigations